4,4'-Dimethoxy-3''-fluorotrityl alcohol

• Molecular Formula: C21H19FO3
• Molecular Weight: 338.4g/mol
• IUPAC Name: (3-fluorophenyl)-bis(4-methoxyphenyl)methanol
• InChI: InChI=1S/C21H19FO3/c1-24-19-10-6-15(7-11-19)21(23,17-4-3-5-18(22)14-17)16-8-12-20(25-2)13-9-16/h3-14,23H,1-2H3
• InChI Key: QUINLLAYWOHSQF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)(C3=CC(=CC=C3)F)O

Description

4,4'-Dimethoxy-3''-fluorotrityl alcohol (CAS: Not available) is a trityl alcohol derivative with a molecular formula of C21H19FO3 and a molecular weight of 338.38 g/mol (calculated). Its structure consists of a central carbon bonded to three aromatic rings: two 4-methoxyphenyl groups and one 3-fluorophenyl group. This compound is primarily utilized in organic synthesis, particularly in the protection of hydroxyl groups during oligonucleotide and carbohydrate synthesis. Its fluorine substitution at the 3'' position enhances its stability and selectivity in specific reactions compared to non-fluorinated analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 4,4'-Dimethoxy-3''-fluorotrityl alcohol and related trityl alcohols or benzhydrol derivatives.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
4,4'-Dimethoxy-3''-fluorotrityl alcohol	C21H19FO3	338.38	4-OCH3, 4-OCH3, 3-F	Enhanced stability for hydroxyl protection; used in oligonucleotide synthesis.
4,4'-Dimethoxy-4''-fluorotrityl alcohol	C21H19FO3	338.38	4-OCH3, 4-OCH3, 4-F	Fluorine at 4'' position may alter steric effects; similar applications as above.
4-Bromo-3',3''-difluorotrityl alcohol	C19H13BrF2O	375.21	Br, 3-F, 3-F	Bromine substitution increases molecular weight; used in specialized protecting-group chemistry.
4,4'-Difluorobenzhydrol	C13H10F2O	220.22	4-F, 4-F	Simpler structure; used in polymer and pharmaceutical intermediates.
4,4'-Dimethoxytrityl alcohol	C21H20O3	320.38	4-OCH3, 4-OCH3, H (no fluorine)	Lacks fluorine; less stable under acidic conditions but widely used in DNA synthesis.

Key Comparative Analyses

Fluorine vs. Methoxy Substitution The 3''-fluorine in 4,4'-Dimethoxy-3''-fluorotrityl alcohol provides electronic and steric effects that improve acid stability compared to the non-fluorinated 4,4'-Dimethoxytrityl alcohol . Fluorine’s electronegativity enhances resistance to cleavage under mildly acidic conditions, critical for stepwise synthesis protocols.

Positional Isomerism (3''-F vs. 4''-F) The 3''-fluoro isomer (discussed here) and 4''-fluoro analog (PI-23233) share identical molecular formulas but differ in fluorine placement.

Bromine vs. Bromine’s larger atomic radius may introduce steric hindrance compared to fluorine .

Simplified Benzhydrol Derivatives

• Compounds like 4,4'-Difluorobenzhydrol (C13H10F2O) lack the methoxy groups and third aromatic ring, resulting in lower molecular weight and reduced complexity. These are often intermediates rather than protecting agents .